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Compound of Interest

Compound Name: 5-Bromo-2-Methoxycinnamic Acid

CAS No.: 40803-53-0

Cat. No.: B1268998

Get Quote

An In-depth Technical Guide to 5-Bromo-2-methoxycinnamic Acid

Introduction
5-Bromo-2-methoxycinnamic acid is a halogenated derivative of methoxycinnamic acid, a

class of compounds recognized for their diverse biological activities and utility as synthetic

intermediates.[1][2] The presence of a bromine atom, a methoxy group, and a cinnamic acid

backbone imparts a unique combination of electronic and steric properties, making it a valuable

building block in medicinal chemistry and materials science.[1] This guide provides a

comprehensive technical overview of 5-Bromo-2-methoxycinnamic acid, including its

chemical properties, synthesis, analytical characterization, potential applications, and safety

protocols, designed for researchers, scientists, and professionals in drug development.

Chemical Identity and Physicochemical Properties
The foundational step in utilizing any chemical compound is a thorough understanding of its

fundamental properties. These parameters govern its behavior in chemical reactions, its

solubility in various solvent systems, and its stability under different storage conditions.

CAS Number: 40803-53-0[1][3]
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Table 1: Core Identifiers and Properties

Identifier Value Source(s)

IUPAC Name

(E)-3-(5-Bromo-2-

methoxyphenyl)prop-2-enoic

acid

N/A

Molecular Formula C₁₀H₉BrO₃ [1][3]

Molecular Weight 257.08 g/mol [1][3]

Appearance
Light cream to white

powder/solid
[4]

Melting Point 224-227 °C [3]

Canonical SMILES
COC1=C(C=C(C=C1)Br)/C=C/

C(=O)O
[1]

InChIKey N/A N/A

Note: The properties listed are based on available data and may vary slightly between

suppliers.

Synthesis Pathway: The Knoevenagel-Doebner
Condensation
The synthesis of cinnamic acid derivatives is a cornerstone of organic chemistry. For 5-Bromo-
2-methoxycinnamic acid, the Knoevenagel-Doebner condensation offers a reliable and high-

yielding route. This reaction involves the condensation of an aldehyde (5-bromo-2-

methoxybenzaldehyde) with a compound containing an active methylene group (malonic acid),

catalyzed by a weak base like pyridine. The choice of this method is based on its efficiency and

applicability to a wide range of substituted benzaldehydes.[5]

Experimental Protocol: Synthesis of 5-Bromo-2-
methoxycinnamic acid
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Objective: To synthesize 5-Bromo-2-methoxycinnamic acid from 5-bromo-2-

methoxybenzaldehyde and malonic acid.

Materials:

5-bromo-2-methoxybenzaldehyde

Malonic acid

Pyridine (anhydrous)

Piperidine (catalyst)

Concentrated Hydrochloric Acid (HCl)

Ethanol (for recrystallization)

Distilled water

Procedure:

Reaction Setup: In a 250 mL round-bottom flask equipped with a reflux condenser and a

magnetic stirrer, combine 5-bromo-2-methoxybenzaldehyde (1.0 eq), malonic acid (1.2 eq),

and anhydrous pyridine (3.0 eq). The pyridine acts as both the solvent and the base catalyst.

Catalysis: Add a catalytic amount of piperidine (0.1 eq). Piperidine is a stronger base than

pyridine and accelerates the initial condensation step.

Reflux: Heat the mixture to reflux (approximately 100-110 °C) using a heating mantle. The

progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the

starting aldehyde is consumed (typically 3-5 hours).

Work-up and Precipitation: Allow the reaction mixture to cool to room temperature. In a

separate beaker, prepare a mixture of crushed ice and concentrated HCl. Slowly and

carefully pour the cooled reaction mixture into the ice/HCl mixture with vigorous stirring. This

neutralizes the pyridine and protonates the carboxylate, causing the crude product to

precipitate.
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Isolation: Collect the precipitated solid by vacuum filtration using a Büchner funnel. Wash the

solid thoroughly with cold distilled water to remove pyridine hydrochloride and any unreacted

malonic acid.

Purification: The crude product is purified by recrystallization. Transfer the solid to an

Erlenmeyer flask and add a minimal amount of hot ethanol to achieve complete dissolution.

Allow the solution to cool slowly to room temperature, then place it in an ice bath to

maximize crystal formation.

Drying: Collect the pure crystals by vacuum filtration, wash with a small amount of cold

ethanol, and dry in a vacuum oven.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of 5-Bromo-2-methoxycinnamic acid.
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Analytical Characterization
Rigorous analytical validation is critical to confirm the identity, purity, and quantity of a

synthesized compound. A multi-technique approach ensures comprehensive characterization.

Table 2: Summary of Analytical Methods

Technique Purpose Key Parameters

HPLC-UV
Purity assessment and

quantification

C18 column, mobile phase of

acetonitrile/water with 0.1%

formic acid, UV detection at

λmax.[6][7]

UV-Vis Spectroscopy
Determination of λmax for

HPLC and quantification

Scan a dilute solution in

methanol or ethanol from 200-

400 nm.[6]

¹H NMR Structural confirmation

Analysis of proton chemical

shifts, splitting patterns, and

integration in a suitable

deuterated solvent (e.g.,

DMSO-d₆).

Mass Spectrometry Molecular weight confirmation

Identification of the molecular

ion peak [M]+ or [M-H]⁻

corresponding to 257.08 g/mol

.

Protocol: Purity Determination by High-Performance
Liquid Chromatography (HPLC)
This protocol provides a robust method for assessing the purity of 5-Bromo-2-
methoxycinnamic acid. The reverse-phase C18 column is chosen for its excellent retention

and separation of moderately polar aromatic compounds.

Objective: To quantify the purity of a synthesized batch of 5-Bromo-2-methoxycinnamic acid.
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Instrumentation and Materials:

HPLC system with a UV-Vis or Photodiode Array (PDA) detector.

Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

HPLC-grade acetonitrile, water, and formic acid.

Volumetric flasks and pipettes.

0.45 µm syringe filters.

Procedure:

Mobile Phase Preparation: Prepare the mobile phase by mixing acetonitrile and water (e.g.,

60:40 v/v) containing 0.1% formic acid. The acid improves peak shape by keeping the

carboxylic acid protonated. Degas the mobile phase before use.

Standard Solution Preparation: Accurately weigh ~10 mg of a reference standard of 5-
Bromo-2-methoxycinnamic acid and dissolve it in 10 mL of the mobile phase to create a 1

mg/mL stock solution. Prepare a series of working standards by serial dilution.

Sample Solution Preparation: Prepare a sample solution at a concentration similar to the

working standards.

Filtration: Filter all solutions through a 0.45 µm syringe filter to prevent column blockage.[7]

Chromatographic Conditions:

Flow Rate: 1.0 mL/min.[6]

Injection Volume: 10 µL.[8]

Column Temperature: 30 °C.[8]

Detection Wavelength: Set the detector to the maximum absorbance wavelength (λmax)

determined by UV-Vis spectrophotometry.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.benchchem.com/product/b1268998/docs?utm_src=pdf-body#5-bromo-2-methoxycinnamic-acid-cas-number
https://www.benchchem.com/product/b1268998/docs?utm_src=pdf-body#5-bromo-2-methoxycinnamic-acid-cas-number
https://pdf.benchchem.com/586/Comparative_Guide_to_Analytical_Methods_for_the_Quantification_of_2_5_Bromo_2_methylbenzyl_5_4_fluorophenyl_thiophene.pdf
https://pdf.benchchem.com/145/A_Comparative_Guide_to_the_Cross_Validation_of_Analytical_Methods_for_2_Methoxycinnamic_Acid.pdf
https://pdf.benchchem.com/154/A_Comparative_Guide_to_Analytical_Methods_for_the_Quantification_of_5_Bromoquinoxalin_6_amine.pdf
https://pdf.benchchem.com/154/A_Comparative_Guide_to_Analytical_Methods_for_the_Quantification_of_5_Bromoquinoxalin_6_amine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268998?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analysis: Inject the standards and sample. Purity is calculated based on the area percent of

the main peak relative to the total area of all peaks in the chromatogram.

Analytical Workflow Diagram
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Caption: Hypothesized mechanism of action via tubulin inhibition.
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Safety, Handling, and Storage
Proper handling of chemical reagents is paramount for laboratory safety. The following

information is synthesized from available Safety Data Sheets (SDS). [4][9][10] Table 3: GHS

Hazard and Precautionary Statements

Category Code Statement

Hazard H315 Causes skin irritation. [9]

H319
Causes serious eye irritation.

[9]

H335
May cause respiratory

irritation. [9]

Precautionary P261 Avoid breathing dust. [10]

P280
Wear protective gloves/eye

protection/face protection. [10]

P302+P352
IF ON SKIN: Wash with plenty

of soap and water. [4]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. [4]

P403+P233

Store in a well-ventilated

place. Keep container tightly

closed. [4]

Handling:

Use only in a well-ventilated area or under a chemical fume hood. [11]* Avoid generation of

dust. [10]* Wash hands thoroughly after handling. [4]* Wear appropriate Personal Protective

Equipment (PPE), including safety goggles, impervious gloves, and a lab coat. [4][11]

Storage:
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Store in a tightly closed container in a dry and well-ventilated place. [4][12]* Recommended

storage temperature is between 10°C and 25°C. [1] Disposal:

Dispose of waste material in accordance with local, state, and federal regulations. Do not

allow the product to enter drains. [10]
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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